Cas no 2411252-62-3 (2-methanesulfonyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide)

• Product Name: 2-methanesulfonyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide
• CAS No: 2411252-62-3
• MF: C₁₃H₁₀F₃N₃O₃S
• MW: 345.297011852264
• CID: 5946465
• PubChem ID: 165767866
• Update Time: 2025-05-26

2-methanesulfonyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26591909
• Z2194526626
• 2-methanesulfonyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide
• 2411252-62-3

• Inchi： 1S/C13H10F3N3O3S/c1-23(21,22)12-17-7-6-10(19-12)11(20)18-9-4-2-8(3-5-9)13(14,15)16/h2-7H,1H3,(H,18,20)
• InChI Key： ZKWUCHSZQYTKQQ-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC=C(C(NC2C=CC(C(F)(F)F)=CC=2)=O)N=1)(=O)=O

Computed Properties

• Exact Mass: 345.03949685g/mol
• Monoisotopic Mass: 345.03949685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.4Ų

Additional information on 2-methanesulfonyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide

Introduction to 2-Methanesulfonyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide (CAS No. 2411252-62-3)

2-Methanesulfonyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2411252-62-3, represents a novel class of molecules with potential therapeutic applications. Its molecular structure, characterized by a pyrimidine core substituted with a methanesulfonyl group and a trifluoromethylphenyl moiety, makes it an intriguing candidate for further exploration in drug discovery.

The< strong>pyrimidine scaffold is a fundamental structural motif in many biologically active compounds, particularly in nucleoside analogs and kinase inhibitors. The presence of a< strong>methanesulfonyl group at the 2-position and a< strong>4-(trifluoromethyl)phenyl group at the 4-position of the pyrimidine ring introduces unique electronic and steric properties that can influence its interactions with biological targets. These modifications are strategically designed to enhance binding affinity and selectivity, which are critical factors in the development of effective pharmaceutical agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein kinases, which play pivotal roles in various cellular processes and are often dysregulated in diseases such as cancer. The< strong>trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates due to its ability to improve metabolic stability, lipophilicity, and binding affinity. The combination of these features in< strong>2-methanesulfonyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide suggests that it may exhibit potent activity against relevant kinases.

Several studies have highlighted the importance of optimizing the substitution patterns on the pyrimidine ring to achieve desired pharmacological properties. For instance, the methanesulfonyl group can serve as a hydrogen bond acceptor, enhancing interactions with polar residues in protein targets. Meanwhile, the< strong>trifluoromethyl-containing phenyl ring can contribute to hydrophobic interactions and may also influence the compound's pharmacokinetic profile. These considerations underscore the rationale behind designing molecules like< strong>2-methanesulfonyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the complex molecular framework efficiently. The use of< strong>CAS No. 2411252-62-3 as an identifier ensures accurate documentation and retrieval of relevant data regarding its synthesis, properties, and applications.

Evaluation of the biological activity of< strong>2-methanesulfonyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide has been conducted using various in vitro assays. Initial studies have demonstrated promising interactions with certain protein kinases, suggesting potential utility in therapeutic interventions. The compound's ability to modulate kinase activity could make it valuable in treating conditions associated with abnormal kinase signaling. However, further research is necessary to fully elucidate its mechanism of action and assess its safety profile.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like< strong>2-methanesulfonyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide. Molecular docking simulations and virtual screening have been utilized to predict binding affinities and optimize lead structures before experimental validation. These computational approaches complement traditional experimental methods by providing rapid insights into molecular interactions, thereby streamlining the drug development pipeline.

In conclusion, 2-methanesulfonyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide (CAS No. 2411252-62-3) represents a significant advancement in pharmaceutical chemistry with potential applications in treating diseases driven by dysregulated kinase activity. Its unique structural features, derived from careful molecular design, position it as a compelling candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play an increasingly vital role in addressing unmet medical needs.